Cas no 131206-48-9 (7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid)

• Product Name: 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid
• CAS No: 131206-48-9
• MF: C₂₁H₂₃ClN₂O₄S
• MW: 434.936323404312
• CID: 1064040
• PubChem ID: 57824321
• Update Time: 2025-08-05

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
• RN59FWZ7KT
• Tianeptine sodium impurity D [EP]
• UNII-RN59FWZ7KT
• TIANEPTINE SODIUM IMPURITY D [EP IMPURITY]
• DB-325588
• Heptanoic acid, 7-((3-chloro-6-methyl-5,5-dioxidodibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)-
• Heptanoic acid, 7-((3-chloro-6-methyldibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)-, S,S-dioxide
• Tianeptine Impurity D
• 7-((3-Chloro-6-methyl-5,5-dioxidodibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)heptanoic acid
• 7-[(3-chloro-6-methyl-5,5-dioxobenzo[c][2,1]benzothiazepin-11-ylidene)amino]heptanoic acid
• 7-(((11RS)-3-Chloro-6-methyldibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)heptanoic acid S,S-dioxide
• SCHEMBL4250931
• 131206-48-9
• 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid

• Inchi： 1S/C21H23ClN2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28/h5-6,8-9,11-12,14H,2-4,7,10,13H2,1H3,(H,25,26)/b23-21+
• InChI Key： MWEFWMXNBIQQNK-XTQSDGFTSA-N
• SMILES： ClC1C=CC2/C(/C3C=CC=CC=3N(C)S(C=2C=1)(=O)=O)=N/CCCCCCC(=O)O

Computed Properties

• Exact Mass: 434.1067061g/mol
• Monoisotopic Mass: 434.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.4Ų

Additional information on 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid: A Comprehensive Overview

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid, also known by its CAS number 131206-48-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

The chemical structure of this compound is characterized by a dibenzothiazepine ring system with specific substituents. The presence of a chloro group at position 3 and a methyl group at position 6 adds to its structural complexity and functional diversity. The 5,5-dioxido groups further enhance the compound's reactivity and stability, making it a valuable candidate for various chemical reactions.

Recent studies have explored the synthesis of this compound through innovative methodologies that emphasize sustainability and efficiency. Researchers have employed green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields. These advancements have made the compound more accessible for large-scale production and research purposes.

In terms of applications, 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid has shown potential in the development of new pharmaceutical agents. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug design against diseases such as cancer and neurodegenerative disorders.

Furthermore, this compound has been investigated for its role in material science, particularly in the creation of advanced polymers and composites. Its ability to form stable bonds under varying conditions makes it a valuable component in high-performance materials used in aerospace and electronics industries.

The latest research has also delved into the pharmacokinetic properties of this compound, shedding light on its absorption, distribution, metabolism, and excretion profiles. Understanding these aspects is crucial for its successful integration into therapeutic agents and ensures safety and efficacy in clinical applications.

In conclusion, 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make substantial contributions to both scientific innovation and industrial development.